(2-Hydrazinylthiazol-4-yl)boronic acid

• Molecular Formula: C3H6BN3O2S
• Molecular Weight: 158.98 g/mol
• IUPAC Name: (2-hydrazinyl-1,3-thiazol-4-yl)boronic acid
• InChI: InChI=1S/C3H6BN3O2S/c5-7-3-6-2(1-10-3)4(8)9/h1,8-9H,5H2,(H,6,7)
• InChI Key: XYZCLZWOAAYIGC-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CSC(=N1)NN)(O)O

Description

(2-Hydrazinylthiazol-4-yl)boronic acid (CAS 2170980-02-4) is a multifunctional heterocyclic building block of significant interest in medicinal chemistry and drug discovery. This compound features a unique structure that combines a boronic acid group, which facilitates Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl compounds , with a 2-hydrazinylthiazole scaffold, a pharmacophore known for its diverse biological activities . The thiazole ring is a recognized pharmacophore in numerous natural products and commercial pharmaceuticals, and the incorporation of the hydrazine moiety significantly expands its potential for chemical diversification into various derivatives, such as hydrazones . This reagent has been effectively utilized in the regioselective synthesis of novel (2-hydrazinylthiazol-4-yl)furoxan derivatives, which have demonstrated moderate cytotoxic activity against human cancer cell lines such as A549 (lung carcinoma) and HCT116 (colon carcinoma) in scientific research . The furoxan ring in these derivatives is a known nitric oxide (NO)-donor heterocycle, suggesting a potential dual mechanism of action that combines the inherent biological properties of the thiazole core with the ability to release a key signaling molecule in physiological processes . Furthermore, the 2-hydrazinylthiazole core is a major pharmacological framework with reported antimicrobial interest, making it a key intermediate for constructing molecules aimed at combating infectious diseases . (2-Hydrazinylthiazol-4-yl)boronic acid is intended for research applications only and is not approved for human or veterinary diagnostic or therapeutic uses. Researchers handling this compound should refer to the Safety Data Sheet (SDS) and adhere to all applicable laboratory safety protocols.

Synthetic Methodologies for 2 Hydrazinylthiazol 4 Yl Boronic Acid and Its Derivatives

Strategies for Thiazole (B1198619) Ring Formation

The construction of the thiazole ring is a critical step in the synthesis of (2-Hydrazinylthiazol-4-yl)boronic acid. Various methods have been developed to achieve this, with the Hantzsch thiazole synthesis being a cornerstone approach.

Hantzsch Thiazole Synthesis and Modifications for 2,4-Disubstitution

The Hantzsch thiazole synthesis, first described in 1887, is a classic and widely employed method for the formation of thiazole rings. sci-hub.sesynarchive.com This reaction typically involves the condensation of an α-haloketone with a thioamide. chemhelpasap.comresearchgate.net The versatility of this method allows for the synthesis of a wide array of substituted thiazoles. mdpi.comorganic-chemistry.org

For the specific case of 2,4-disubstituted thiazoles, such as the target compound, modifications to the classical Hantzsch synthesis are necessary. This often involves the reaction of an α-halocarbonyl compound with a thiourea (B124793) or its derivatives. researchgate.net The general mechanism commences with an SN2 reaction, followed by an intramolecular attack of the nitrogen on the ketone carbonyl, leading to the formation of the thiazole ring after loss of water and a hydrogen halide. chemhelpasap.com

Numerous modern adaptations of the Hantzsch synthesis have been developed to improve yields, shorten reaction times, and employ milder or greener conditions. mdpi.com These modifications can include the use of catalysts, microwave irradiation, or ultrasound to facilitate the reaction. sci-hub.se For instance, one-pot, three-component synthesis protocols have been reported, where aromatic aldehydes or ketones, thiosemicarbazide (B42300), and substituted phenacyl bromides react to produce hydrazinyl thiazole derivatives in high yields. sci-hub.se

Introduction of the Hydrazine (B178648) Moiety at the 2-Position of Thiazole

The introduction of a hydrazine group at the 2-position of the thiazole ring is a key functionalization step. This is often achieved by utilizing thiosemicarbazide or its derivatives as the thioamide component in the Hantzsch synthesis. sci-hub.senanobioletters.com The reaction of an α-haloketone with thiosemicarbazide directly yields a 2-hydrazinylthiazole (B183971) derivative. nih.govresearchgate.net

The synthesis of 2-hydrazinyl-1,3-thiazole derivatives can be carried out in a two-step process. This involves the initial condensation of a carbonyl compound with thiosemicarbazide to form a thiosemicarbazone intermediate. nih.gov This intermediate is then subjected to heterocyclization with an α-halocarbonyl compound to afford the desired 2-hydrazinylthiazole. nih.gov This approach provides a reliable method for incorporating the hydrazine functionality at the desired position.

Introduction of the Boronic Acid Moiety at the 4-Position of Thiazole

The installation of a boronic acid group at the 4-position of the thiazole ring represents a significant synthetic challenge. Boronic acids are valuable synthetic intermediates, particularly in Suzuki coupling reactions. nih.govwikipedia.org The synthesis of heterocyclic boronic acids can be challenging due to their potential instability. researchgate.net

A common strategy for introducing a boronic acid group onto a heterocyclic ring is through a coupling reaction. For instance, a halogenated thiazole, such as a 4-bromothiazole (B1332970) derivative, can be reacted with a diboron (B99234) reagent, like bis(pinacolato)diboron (B136004), in the presence of a palladium catalyst to form a thiazole boronic acid pinacol (B44631) ester. google.com This pinacol ester can then be hydrolyzed to the corresponding boronic acid. This method offers a versatile route to various thiazole boronic acids.

Precursor Synthesis and Intermediate Chemistry

The successful synthesis of (2-Hydrazinylthiazol-4-yl)boronic acid is heavily reliant on the availability and purity of key precursors and intermediates.

Synthesis of Boronic Acid Precursors and Protected Forms

Boronic acids and their protected forms, such as pinacol esters, are essential reagents. vt.edunordmann.global Boronic acid pinacol esters are often preferred due to their stability and ease of handling. researchgate.netcymitquimica.com The synthesis of these precursors can be achieved through several methods. One common approach involves the reaction of a Grignard reagent with a boronic ester, such as pinacolborane. google.com

Alternatively, direct borylation of a C-H bond on a pre-existing thiazole ring can be a more atom-economical approach. nih.gov However, controlling the regioselectivity of such reactions can be challenging. The synthesis of boronic acid precursors often involves multi-step sequences to introduce the necessary functional groups prior to the borylation step.

Precursor Type	Synthetic Method	Key Reagents
Aryl Boronic Acid	Miyaura Borylation	Aryl Halide, Bis(pinacolato)diboron, Palladium Catalyst
Alkyl Boronic Acid	Grignard Reaction	Alkyl Magnesium Halide, Trialkyl Borate (B1201080)
Vinyl Boronic Acid	Hydroboration of Alkynes	Alkyne, Borane Reagent

Synthesis of Hydrazine-Containing Thiazole Intermediates

The synthesis of hydrazine-containing thiazole intermediates is a crucial step towards the final target molecule. researchgate.net As previously mentioned, the Hantzsch synthesis using thiosemicarbazide is a primary route to these intermediates. nanobioletters.com The reaction of various aldehydes and ketones with thiosemicarbazide generates a diverse range of thiosemicarbazones, which are then cyclized with α-haloketones to form the corresponding 2-hydrazinylthiazoles. nih.govnih.gov

The characterization of these intermediates is essential to ensure the success of subsequent reaction steps. Spectroscopic techniques such as NMR and mass spectrometry are routinely used to confirm the structure of the synthesized hydrazine-containing thiazole intermediates. nih.gov

Intermediate Type	Synthetic Method	Starting Materials
2-(Arylidenehydrazinyl)thiazoles	Hantzsch Synthesis	Aryl Aldehyde, Thiosemicarbazide, α-Haloketone
2-Hydrazinyl-4-arylthiazoles	Two-step condensation and cyclization	Ketone, Thiosemicarbazide, α-Haloketone

Advanced Synthetic Transformations and Late-Stage Functionalization

The strategic functionalization of the (2-Hydrazinylthiazol-4-yl)boronic acid core is crucial for its application in medicinal chemistry and materials science. The molecule possesses three distinct points for chemical modification: the boronic acid at the C4 position, the hydrazine group at the C2 position, and the C5 position of the thiazole ring. This multi-functional nature allows for a variety of advanced synthetic transformations and late-stage functionalizations to build complex molecular architectures.

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for forming carbon-carbon (C-C) bonds, and it is particularly well-suited for modifying the thiazole scaffold at the C4 position via the boronic acid group. digitellinc.comresearchgate.net This palladium-catalyzed reaction couples the thiazole boronic acid with a variety of organic halides or triflates (Ar-X), enabling the introduction of diverse aryl and heteroaryl substituents.

The general reaction scheme involves a palladium catalyst, often with a phosphine (B1218219) ligand, and a base. The choice of catalyst, ligand, and reaction conditions is critical for achieving high yields, especially with heterocyclic substrates which can sometimes pose challenges such as catalyst inhibition. researchgate.net Highly active and air-stable catalyst systems have been developed to improve the efficiency and applicability of Suzuki-Miyaura couplings for heteroaryl boronic acids. researchgate.netnih.gov For instance, catalyst systems derived from palladium acetate (B1210297) and ligands like o-(dicyclohexylphosphino)biphenyl have proven effective even at low catalyst loadings. researchgate.net

The reaction is tolerant of a wide array of functional groups, which is a significant advantage for the late-stage functionalization of complex molecules. This allows for the coupling of (2-Hydrazinylthiazol-4-yl)boronic acid, or its derivatives, with various partners without requiring extensive use of protecting groups.

Table 1: Examples of Suzuki-Miyaura Reactions on Thiazole and Related Heterocyclic Systems

Thiazole/Heterocycle Substrate	Coupling Partner	Catalyst/Ligand	Base/Solvent	Yield (%)
5-(4-bromophenyl)-4,6-dichloropyrimidine	Phenylboronic acid	Pd(PPh3)4	K3PO4 / 1,4-Dioxane	85
5-(4-bromophenyl)-4,6-dichloropyrimidine	4-Methoxyphenylboronic acid	Pd(PPh3)4	K3PO4 / 1,4-Dioxane	88
2-Bromopyridine	Pyridyl-2-boronic ester	Pd(OAc)2 / PCy3	K3PO4 / Toluene/H2O	95
4-Chloroanisole	Phenylboronic acid	Pd(OAc)2 / SPhos	K3PO4 / Toluene/H2O	98

This table presents representative Suzuki-Miyaura coupling reactions on related heterocyclic systems to illustrate typical conditions and outcomes. Data sourced from multiple studies on palladium-catalyzed cross-coupling. mdpi.com

Beyond C-C bond formation, palladium catalysis can also be employed for C-B bond formation to synthesize thiazole boronic esters from the corresponding thiazole halides. digitellinc.com This process typically involves the reaction of a thiazolyl halide with a diboron reagent, such as bis(pinacolato)diboron (B₂pin₂), in the presence of a palladium catalyst. This method provides an alternative route to access the boronic acid functionality on the thiazole ring.

The hydrazine group at the C2 position is a versatile functional handle that readily undergoes condensation reactions with aldehydes and ketones to form stable hydrazone linkages (-N-N=C). nih.gov This reaction is one of the most fundamental and widely used transformations for derivatizing hydrazines. nih.gov

The formation of a hydrazone from (2-Hydrazinylthiazol-4-yl)boronic acid or its derivatives typically proceeds under mild conditions, often by simply refluxing the hydrazine with the desired carbonyl compound in a protic solvent like ethanol. researchgate.net This reaction is generally high-yielding and chemoselective, leaving the boronic acid group and the thiazole ring intact. The resulting N-arylidenehydrazinylthiazole structure extends the conjugation of the system and allows for the introduction of a wide variety of substituents based on the choice of the aldehyde or ketone.

This transformation is central to the synthesis of numerous biologically active compounds, where the hydrazone moiety acts as a critical pharmacophore. nih.gov

Table 2: Synthesis of Hydrazone Derivatives from Hydrazinyl Precursors

Hydrazine Precursor	Aldehyde/Ketone	Conditions	Product Type	Yield (%)
Cyanoacetylhydrazine	3-Acetylpyridine	Dioxane, reflux	Hydrazide-hydrazone	High
Isonicotinic acid hydrazide (INH)	Various aldehydes	Ethanol, reflux	Isonicotinoyl hydrazone	Varies
(2-oxobenzoxazoline-3-yl)acetohydrazide	4-Fluorobenzaldehyde	Ethanol, reflux	N-aryl-thiazolyl hydrazone	Good
4-Fluorobenzoic acid hydrazide	5-Nitro-2-furaldehyde	Ethanol, reflux	Nifuroxazide analogue	Good

This table illustrates the formation of hydrazones from various hydrazide precursors, demonstrating the general applicability and conditions of the reaction. Data compiled from studies on hydrazone synthesis. nih.govnih.gov

The presence of both a boronic acid and a hydrazine group on the same thiazole scaffold provides an excellent opportunity for chemoselective and orthogonal derivatization, enabling the synthesis of complex, hybrid structures. The distinct reactivity of each functional group allows for their selective modification in a programmed or sequential manner. nih.gov

A logical strategy for creating diverse molecular libraries from (2-Hydrazinylthiazol-4-yl)boronic acid involves a two-step functionalization process:

Hydrazone Formation: The hydrazine moiety can be selectively reacted with a wide range of aldehydes or ketones under mild, often slightly acidic or neutral, conditions. These conditions are typically orthogonal to those required for Suzuki-Miyaura coupling, meaning the boronic acid group remains unaffected. nih.govchemrxiv.org This initial step introduces the first point of diversity (R¹).

Suzuki-Miyaura Coupling: The resulting (2-(2-alkylidene/arylidenehydrazinyl)thiazol-4-yl)boronic acid derivative can then be subjected to palladium-catalyzed Suzuki-Miyaura coupling conditions. This second step, performed under basic conditions, modifies the C4 position by coupling it with an aryl or heteroaryl halide, introducing a second point of diversity (R²).

This sequential approach allows for the late-stage functionalization of the core scaffold, where different fragments can be systematically introduced at two distinct sites. nih.govrsc.org Such a strategy is highly valuable in drug discovery for rapidly generating analogues and exploring the structure-activity relationship (SAR) of a lead compound. The ability to tune the properties of the molecule by modifying both the hydrazine and boronic acid positions makes (2-Hydrazinylthiazol-4-yl)boronic acid a versatile building block for constructing complex hybrid molecules.

Chemical Reactivity and Mechanistic Studies of 2 Hydrazinylthiazol 4 Yl Boronic Acid

Reactivity of the Boronic Acid Moiety

The boronic acid group, -B(OH)₂, is the primary center for a range of important chemical interactions, defining the compound's utility in various applications.

Lewis Acidity and Interactions with Nucleophiles (e.g., Diols, Nitrogen/Oxygen Nucleophiles)

Boronic acids are well-established as Lewis acids due to the electron-deficient nature of the boron atom, which possesses a vacant p-orbital. nih.govwikipedia.org This Lewis acidity is central to the reactivity of (2-Hydrazinylthiazol-4-yl)boronic acid, allowing it to readily interact with a variety of nucleophiles. The electron-withdrawing nature of the thiazole (B1198619) ring is expected to enhance the Lewis acidity of the boron center in this specific compound.

One of the most characteristic reactions of boronic acids is their interaction with cis-diols to form cyclic boronate esters. wikipedia.orgresearchgate.net This reaction is a reversible covalent interaction that is particularly favorable with 1,2- and 1,3-diols, leading to the formation of five- or six-membered rings, respectively. researchgate.netbath.ac.uk The stability of these boronate esters is influenced by several factors, including the pH of the solution and the structure of the diol. semanticscholar.org For instance, the interaction with saccharides like fructose (B13574) and glucose is a hallmark of boronic acid chemistry. semanticscholar.orgnih.gov

Beyond diols, the boronic acid moiety of (2-Hydrazinylthiazol-4-yl)boronic acid can also engage with other oxygen- and nitrogen-containing nucleophiles. This includes interactions with alcohols, amines, and hydroxamic acids. wikipedia.org The lone pair of electrons on the nitrogen or oxygen atom of these nucleophiles can coordinate to the boron atom, leading to the formation of a tetrahedral boronate species. nih.govwikipedia.org The presence of the hydrazinyl group within the same molecule introduces the potential for intramolecular interactions or modulations of the boronic acid's Lewis acidity.

Interactions of Boronic Acid Moiety with Various Nucleophiles

Nucleophile Type	Interaction/Product	Key Features
Diols (e.g., glucose, fructose)	Cyclic Boronate Ester	Reversible covalent bond formation; pH-dependent equilibrium. wikipedia.orgresearchgate.net
Alcohols	Boronate Ester	Forms reversible covalent linkages. wikipedia.orgnih.gov
Amines	Boronate Adduct	Lewis acid-base interaction. nih.govwikipedia.org
Hydroxamic Acids	Boronate Ester	Forms reversible complexes. wikipedia.org

Reversible Covalent Bond Formation and its Kinetics

A defining characteristic of the boronic acid moiety is its capacity for rapid and reversible covalent bond formation, particularly with diols. wikipedia.orgnih.gov This dynamic nature is the foundation of its application in areas such as chemical sensing and self-healing materials. bath.ac.uksemanticscholar.org The equilibrium between the free boronic acid and the boronate ester can be readily shifted by changes in pH, temperature, or the concentration of the diol. researchgate.netwur.nl

The kinetics of boronate ester formation are generally fast, allowing for dynamic systems that can respond quickly to external stimuli. nih.gov The reaction proceeds through a multi-step mechanism that is sensitive to factors such as the pKa of the boronic acid and the diol, as well as steric effects. semanticscholar.org The rate of both the formation and hydrolysis of the boronate ester can be influenced by the surrounding chemical environment, including the presence of buffers and salts. semanticscholar.orgnih.gov

The specific kinetics for (2-Hydrazinylthiazol-4-yl)boronic acid would be influenced by the electronic properties of the thiazole ring and the potential for intramolecular catalysis or interaction from the adjacent hydrazinyl group.

Oxidative Stability in Various Chemical Environments and Strategies for Enhancement

A significant challenge in the application of boronic acids, particularly in biological systems, is their susceptibility to oxidative degradation. pnas.orgnih.govmit.edu At physiological pH, arylboronic acids can be oxidized by reactive oxygen species (ROS), leading to the cleavage of the carbon-boron bond and the formation of a phenol (B47542) and boric acid. pnas.org This oxidative instability can limit the long-term efficacy of boronic acid-based compounds in oxidative environments.

Several strategies have been developed to enhance the oxidative stability of boronic acids. One effective approach is to decrease the electron density at the boron center, which can be achieved by introducing electron-withdrawing groups on the aromatic ring. researchgate.net Another innovative strategy involves the formation of an intramolecular dative bond to the boron atom. For example, the creation of a boralactone, where a pendant carboxyl group coordinates to the boron, has been shown to increase oxidative stability by several orders of magnitude. pnas.orgnih.govmit.edu

For (2-Hydrazinylthiazol-4-yl)boronic acid, the electron-deficient nature of the thiazole ring may inherently confer some degree of enhanced oxidative stability compared to simple phenylboronic acid. Further modifications, such as the strategic placement of electron-withdrawing substituents or the introduction of a coordinating group, could be explored to further improve its stability.

Strategies to Enhance Oxidative Stability of Boronic Acids

Strategy	Mechanism	Example
Introduction of Electron-Withdrawing Groups	Decreases electron density on the boron atom, making it less susceptible to oxidation. researchgate.net	Fluorinated arylboronic acids.
Formation of Intramolecular Adducts	An intramolecular ligand coordinates to the boron, sterically hindering and electronically deactivating it towards oxidation. pnas.org	Boralactones (intramolecular ester with a carboxylic acid). pnas.orgnih.govmit.edu
Formation of Boronate Esters	Protection of the boronic acid moiety through esterification. chem-station.com	Pinacol (B44631) esters. chem-station.com

Role in Dynamic Covalent Chemistry Principles

The ability of boronic acids to form reversible covalent bonds makes them a cornerstone of dynamic covalent chemistry (DCC). nih.govst-andrews.ac.uk DCC utilizes reversible reactions to generate libraries of molecules that can adapt their composition in response to external stimuli. The reversible formation of boronate esters is particularly well-suited for DCC due to its rapid kinetics and responsiveness to changes in pH. nih.gov

(2-Hydrazinylthiazol-4-yl)boronic acid, with its boronic acid functionality, is a prime candidate for use in the construction of dynamic covalent systems. It can be incorporated into larger molecular architectures, such as polymers or macrocycles, where the reversible formation of boronate ester crosslinks can impart properties like self-healing and stimuli-responsiveness. researchgate.netst-andrews.ac.uk

Reactivity of the Hydrazine (B178648) Moiety

Nucleophilic Properties of the Hydrazinyl Group and its Modulation

The hydrazine moiety is characterized by the presence of two nitrogen atoms, each with a lone pair of electrons, making it a potent nucleophile. acs.org The nucleophilicity of the terminal nitrogen is generally greater than that of the nitrogen attached to the thiazole ring. This nucleophilic character allows the hydrazinyl group to participate in a variety of reactions, such as the formation of hydrazones with aldehydes and ketones. researchgate.net

The nucleophilicity of the hydrazinyl group in (2-Hydrazinylthiazol-4-yl)boronic acid is modulated by the electronic effects of the thiazole ring. The heteroaromatic ring can influence the electron density on the adjacent nitrogen atom, thereby affecting its reactivity. The presence of the boronic acid group on the same molecule could also lead to intramolecular interactions that modulate the nucleophilicity of the hydrazine. In certain contexts, such as in ring-closing carbonyl-olefin metathesis, hydrazines can also act as effective catalysts. nih.govrsc.org

Condensation Reactions and Heterocycle Annulation Pathways

The hydrazinyl group at the C-2 position of (2-Hydrazinylthiazol-4-yl)boronic acid is a potent nucleophile, rendering the molecule highly susceptible to condensation reactions, particularly with carbonyl compounds. The reaction with aldehydes and ketones readily forms hydrazone derivatives. This reactivity is a cornerstone for constructing more complex molecular architectures through heterocycle annulation.

For instance, reaction with β-dicarbonyl compounds or α,β-unsaturated carbonyls can lead to the formation of fused heterocyclic systems. The initial hydrazone formation is typically followed by an intramolecular cyclization and dehydration or elimination, yielding stable annulated products such as pyrazoles or pyridazines fused to the thiazole ring. The specific pathway and resulting product are dictated by the nature of the condensing partner and the reaction conditions employed. The presence of the boronic acid and the thiazole ring can influence the rate and regioselectivity of these annulation reactions through electronic and steric effects.

Redox Chemistry and Reducing Agent Capabilities of Hydrazine Derivatives

The hydrazine moiety is well-established as a reducing agent, and this characteristic is retained in (2-Hydrazinylthiazol-4-yl)boronic acid. The molecule can participate in redox reactions, typically involving the oxidation of the hydrazine group. This capability is relevant in various chemical transformations, including the reduction of certain metal ions and organic functional groups.

The reducing strength of the hydrazine group is modulated by the electronic properties of the thiazole ring to which it is attached. The thiazole ring, particularly with its electron-withdrawing characteristics at the C-2 position, can influence the electron density on the hydrazine nitrogen atoms, thereby affecting its reducing potential. Mechanistic studies of these redox processes often involve single-electron or two-electron transfer pathways, leading to the formation of nitrogen gas as a stable byproduct.

Reactivity of the Thiazole Ring System

Aromaticity and Electronic Properties Influencing Site-Specific Reactivity

The thiazole ring is an aromatic heterocycle, a property derived from the delocalization of six π-electrons across the five-membered ring containing nitrogen and sulfur atoms. nih.govnumberanalytics.com This aromaticity is the primary determinant of its chemical stability and reactivity. wikipedia.org The heteroatoms induce a significant polarization of the electron density within the ring. The nitrogen atom acts as an electron sink, making the C-2 position the most electron-deficient and thus susceptible to deprotonation and nucleophilic attack. pharmaguideline.com Conversely, the sulfur atom acts as an electron donor, increasing the electron density at the C-5 position, making it the preferred site for electrophilic substitution. pharmaguideline.com The C-4 position is generally less reactive than C-5 towards electrophiles.

Table 1: Calculated Electron Density and Predicted Reactivity of the Thiazole Ring

Ring Position	Relative Electron Density	Preferred Reaction Type
C-2	Most Electron-Deficient	Nucleophilic Attack / Deprotonation
C-4	Moderately Electron-Deficient	Nucleophilic Attack (if activated)

This table presents a generalized view of thiazole reactivity based on its intrinsic electronic properties.

Influence of Substituents on Ring Reactivity at C-2, C-4, and C-5 Positions

The reactivity of the thiazole core in (2-Hydrazinylthiazol-4-yl)boronic acid is significantly modified by its substituents.

Hydrazinyl Group at C-2: The -NHNH₂ group is a strong electron-donating group (EDG) through resonance. This effect counteracts the inherent electron deficiency at the C-2 position. More importantly, it strongly activates the C-5 position towards electrophilic substitution by increasing its electron density.

Boronic Acid Group at C-4: The -B(OH)₂ group is an electron-withdrawing group (EWG) through an inductive effect. This deactivates the ring towards electrophilic attack, particularly at the adjacent C-5 position. However, its primary influence is facilitating nucleophilic substitution or cross-coupling reactions (e.g., Suzuki-Miyaura coupling) at the C-4 position itself.

Synergistic and Antagonistic Effects of Combined Functionalities

Intermolecular and Intramolecular Interactions between the Boronic Acid, Hydrazine, and Thiazole Moieties

The unique trifunctional nature of (2-Hydrazinylthiazol-4-yl)boronic acid allows for significant intramolecular and intermolecular interactions that dictate its conformation and reactivity. A key potential interaction is the formation of an intramolecular dative bond between a nitrogen atom of the hydrazinyl group and the electron-deficient boron atom of the boronic acid.

This coordination would form a stable six-membered ring structure. Such intramolecular B-N coordination is known to stabilize boronic acid derivatives. nih.gov This interaction would have several consequences:

Reduced Lewis Acidity: The Lewis acidity of the boron center would be quenched, affecting its participation in reactions that rely on this property.

Modified Nucleophilicity: The nucleophilicity of the coordinating hydrazine nitrogen would be diminished, potentially hindering its participation in condensation reactions.

Altered Ring Electronics: The formation of the dative bond would effectively increase the electron-withdrawing nature of the substituent at the C-4 position, further influencing the aromatic ring's reactivity.

Intermolecularly, the molecule can form extensive hydrogen bonding networks. The boronic acid group can act as a hydrogen bond donor, while the hydroxyl groups, the hydrazine nitrogens, and the thiazole nitrogen can all act as hydrogen bond acceptors. These interactions are crucial in the solid-state structure and can influence solubility and reactivity in solution by mediating substrate-reagent interactions. Studies on the interaction between boric acid and hydrazine have shown the formation of borate (B1201080) salts, indicating a strong acid-base interaction that could also occur in an intramolecular fashion. osti.gov

Lack of Specific Research on the Chemical Reactivity of (2-Hydrazinylthiazol-4-yl)boronic acid

Initial research into the chemical reactivity and mechanistic studies of the specific compound, (2-Hydrazinylthiazol-4-yl)boronic acid, with a focus on its impact on reaction selectivity, yield, and efficiency, has revealed a significant gap in the available scientific literature. While the broader class of boronic acids is well-documented for its diverse applications in organic synthesis and catalysis, specific studies detailing the reactivity profile of this particular hydrazinylthiazol derivative are not readily accessible.

Boronic acids, in general, are recognized for their role as catalysts and reagents in a variety of chemical transformations. nih.govrsc.org They are instrumental in the formation of carbon-carbon and carbon-heteroatom bonds, most notably in the Suzuki-Miyaura cross-coupling reaction. nih.gov The Lewis acidic nature of the boron atom allows for the activation of various functional groups, influencing the outcome of chemical reactions. nih.govualberta.ca Mechanistic studies on boronic acid catalysis often highlight their ability to form reversible covalent bonds with hydroxyl groups, facilitating reactions such as direct amidation and Friedel-Crafts alkylations. rsc.orgualberta.carsc.org

The efficiency and selectivity of reactions involving boronic acids can be influenced by various factors, including the electronic and steric properties of the substituents on the boronic acid. ualberta.ca For instance, electron-deficient arylboronic acids have been shown to be effective catalysts for the activation of alcohols. ualberta.ca However, without specific experimental data for (2-Hydrazinylthiazol-4-yl)boronic acid, any discussion on its impact on reaction selectivity, yield, and efficiency would be purely speculative.

Detailed research findings, including data tables that quantify the impact of a catalyst on reaction outcomes, are crucial for a thorough scientific analysis. Unfortunately, such specific data for (2-Hydrazinylthiazol-4-yl)boronic acid could not be located in the current body of scientific literature based on the conducted search. Further experimental investigation is required to elucidate the chemical reactivity and catalytic potential of this specific compound.

Structure Activity Relationship Sar Studies and Molecular Design Principles

Elucidation of Boronic Acid's Role in Molecular Recognition

The boronic acid group is a critical pharmacophore, renowned for its ability to form reversible covalent bonds with nucleophilic residues in enzyme active sites, particularly serine and threonine. mdpi.comnih.govacs.org This interaction is central to the inhibitory mechanism of many boronic acid-based drugs. acs.org

Amino Acid Residue	Type of Interaction with Boronic Acid Moiety	Significance in Molecular Recognition
Serine	Reversible covalent bond formation	Mimics tetrahedral transition state, leading to enzyme inhibition. mdpi.comnih.gov
Threonine	Reversible covalent bond formation	Similar to serine, forms a stable adduct, crucial for inhibitory activity. mdpi.com
Valine	Hydrophobic interactions	Contributes to binding affinity and specificity within the enzyme's active site.

Beyond interactions with single amino acid residues, boronic acids are known to form cyclic boronate esters with molecules containing 1,2- or 1,3-diol functionalities. mdpi.com This property is significant in biological systems, as many essential molecules such as sugars, glycoproteins, and ribonucleosides possess diol groups. The formation of these reversible covalent bonds can influence the compound's pharmacokinetic and pharmacodynamic properties. For instance, interaction with cell surface carbohydrates could modulate cellular uptake and targeting. The stability of the formed boronate ester is dependent on the pH and the nature of the diol, which can be exploited in designing stimuli-responsive systems. mdpi.com

Impact of Thiazole (B1198619) Substitutions on Molecular Efficacy

The thiazole ring serves as a versatile scaffold in medicinal chemistry, and its substitution pattern can profoundly influence a compound's biological activity. nih.govglobalresearchonline.net

Substitution Position on Thiazole Ring	Potential Impact on Molecular Efficacy
C2-Position	Can influence the electronic properties of the hydrazine (B178648) moiety and its interactions.
C5-Position	Can be modified to introduce groups that interact with specific sub-pockets of a target enzyme.
General Substitutions	Can modulate solubility, lipophilicity, and metabolic stability of the entire molecule. nih.gov

Influence of the Hydrazine Moiety on Compound Activity

The hydrazine group (-NH-NH-) in (2-Hydrazinylthiazol-4-yl)boronic acid acts as a linker between the thiazole ring and can also participate in key interactions with the biological target. Hydrazone linkers, which can be formed from hydrazines, are known to play a significant role in the design of various therapeutic agents. researchgate.net The nature of this linker can affect the compound's conformational flexibility and its ability to adopt an optimal binding orientation. Furthermore, the nitrogen atoms of the hydrazine moiety can act as hydrogen bond donors and acceptors, forming crucial interactions with amino acid residues in a protein's active site. researchgate.net The length and rigidity of the linker can be systematically varied in drug design to optimize the distance and geometry between the thiazole scaffold and the boronic acid "warhead" for maximal target engagement. nih.govnih.gov

Role of the Hydrazinyl Group in Ligand-Target Interactions

The hydrazinyl (-NHNH2) group is a critical functional group that significantly influences the biological activity of various compounds through its ability to form key intermolecular interactions with target proteins. Its role is multifaceted, primarily involving hydrogen bonding, and it can serve as a versatile linker in more complex molecular designs.

The nitrogen atoms of the hydrazinyl moiety possess lone pairs of electrons, enabling them to act as hydrogen bond acceptors. stereoelectronics.org Conversely, the hydrogen atoms attached to the nitrogens can function as hydrogen bond donors. stereoelectronics.org This dual capability allows the hydrazinyl group to establish multiple hydrogen bonds with amino acid residues in the binding pocket of a protein, such as the backbone carbonyls or the side chains of residues like aspartate, glutamate, serine, and threonine. kubinyi.dedrughunter.com These hydrogen bonds are crucial for the orientation and stabilization of the ligand within the active site, contributing significantly to binding affinity. researchgate.net

In the context of enzyme inhibition, the hydrazinyl group can interact with key residues involved in the catalytic mechanism. For instance, in a study of novel hydrazine derivatives as VAP-1 inhibitors, molecular dynamics simulations revealed that the ligand-binding pocket is flexible and that the hydrazine moiety can form important interactions within this site. nih.govelectronicsandbooks.com The strategic placement of the hydrazinyl group within a molecule can, therefore, be pivotal for its inhibitory potential.

The reactivity of the hydrazinyl group also allows for its derivatization, most commonly into a hydrazone, which can further modulate its interaction profile and physicochemical properties. This bioisosteric replacement can alter the electronic distribution and conformational flexibility of the molecule, thereby influencing its biological activity. nih.govnih.gov

Exploration of Hydrazone Linkages in Hybrid Molecular Scaffolds and their SAR

The hydrazinyl group serves as a valuable synthetic handle for the creation of hydrazone linkages (-NH-N=CH-). This is typically achieved through the condensation of a hydrazine with an aldehyde or a ketone. nih.govbohrium.com This linkage is frequently employed in the design of hybrid molecules, where two or more distinct pharmacophores are covalently joined to create a single chemical entity with potentially enhanced or novel biological activities. researchgate.netmdpi.comresearchgate.net

Hydrazone linkages are of particular interest in drug design due to their chemical properties. They are known to be susceptible to hydrolysis under acidic conditions, a feature that has been exploited in the design of pH-responsive drug delivery systems. bohrium.comnih.gov For example, in the acidic microenvironment of tumors or within the lysosomes of cells, a hydrazone-linked prodrug can be cleaved to release the active therapeutic agent. nih.gov

The structure-activity relationship of molecules containing hydrazone linkages has been extensively studied. The nature of the substituents on both sides of the hydrazone bond can significantly impact biological activity. For instance, in a series of hydrazide-hydrazones screened as laccase inhibitors, the substitution pattern on the aromatic rings flanking the hydrazone linker was found to be crucial for the type and strength of inhibition. mdpi.com Slimmer aromatic frameworks were found to favor competitive inhibition, while bulkier substituents led to non-competitive or uncompetitive inhibition, indicating that these groups influence the binding mode of the molecule. mdpi.com

The electronic properties of the substituents also play a key role. In a study on novel benzimidazole (B57391) derivatives bearing a hydrazone moiety, the presence of electron-withdrawing or electron-donating groups was shown to modulate the antimicrobial activity. nih.gov Similarly, in a series of hydrazinyl-thiazole derivatives, the nature of the substituents on the phenyl ring of the benzylidene-hydrazinyl moiety influenced their anticancer and antimicrobial activities. researchgate.net

The following table provides examples of SAR data for hydrazone-containing compounds, illustrating the impact of substituent modifications on biological activity.

Compound Series	Key Structural Variations	Observed Biological Activity	Reference
Hydrazide-hydrazones	Substitution on the salicylic (B10762653) aldehyde fragment	Slim frameworks led to competitive laccase inhibition, while bulky tert-butyl substituents resulted in non-competitive or uncompetitive inhibition.	mdpi.com
Benzimidazole-hydrazones	Variations in substituents on the benzimidazole and phenyl rings	Modulation of antibacterial activity based on electronic properties of substituents.	nih.gov
Hydrazinyl-thiazole derivatives	Different substitutions on the pyrimidine (B1678525) scaffold	Compounds with specific substitutions showed broad-spectrum anticancer activity against multiple cell lines.	researchgate.net

De Novo Design Strategies Based on SAR Insights for Novel Chemical Entities

The insights gained from SAR studies of (2-Hydrazinylthiazol-4-yl)boronic acid and related scaffolds can be leveraged for the de novo design of novel chemical entities with improved therapeutic profiles. De novo design involves the computational construction of novel molecules that are predicted to have high affinity and selectivity for a specific biological target.

One prominent strategy is fragment-based drug design (FBDD). longdom.orgyoutube.com In this approach, small molecular fragments that bind to the target protein are identified, often through biophysical screening methods. youtube.com The (2-Hydrazinylthiazol-4-yl)boronic acid scaffold can be deconstructed into its constituent fragments: the thiazole ring, the hydrazinyl group, and the boronic acid. Each of these fragments can be screened for their binding to the target of interest. The thiazole scaffold, for instance, is a common fragment in drug discovery campaigns. nih.govresearchgate.net

Once initial fragments are identified, they can be "grown" by adding functional groups to improve their binding affinity or "linked" together to create a larger, more potent molecule. The SAR data from existing hydrazinyl-thiazole derivatives can guide this process. For example, if SAR studies indicate that a particular substitution on the thiazole ring enhances activity, this information can be used to prioritize the synthesis of new fragment-grown compounds. The fragment merging approach is another strategy where different fragments that bind to adjacent sites on the target are combined to create a larger, higher-affinity ligand. nih.gov

Computational tools play a crucial role in de novo design. Molecular docking can be used to predict the binding modes of designed compounds and to prioritize them for synthesis. nih.gov Quantitative structure-activity relationship (QSAR) models can be developed based on existing data to predict the activity of novel, untested compounds. tandfonline.com For instance, a QSAR study on hydrazinyl thiazole-linked indenoquinoxaline derivatives was used to create a model that could predict alpha-amylase inhibitory activity, which then guided the design of new, more potent compounds. tandfonline.com

The following table outlines some de novo design strategies that can be applied based on SAR insights from the (2-Hydrazinylthiazol-4-yl)boronic acid scaffold.

Design Strategy	Description	Application to (2-Hydrazinylthiazol-4-yl)boronic acid Scaffold
Fragment-Based Growing	Starting with a core fragment (e.g., the thiazole ring) and adding substituents to improve binding affinity.	Based on SAR, add functional groups to the thiazole ring that are known to enhance activity.
Fragment Linking	Connecting two or more fragments that bind to adjacent sites on the target.	Link a hydrazinyl-thiazole fragment to another fragment known to bind to a nearby pocket on the target protein.
Scaffold Hopping	Replacing the core scaffold (e.g., the thiazole ring) with a different chemical moiety that maintains the key binding interactions.	Replace the thiazole ring with other five-membered heterocycles to explore new chemical space while preserving the orientation of the hydrazinyl and boronic acid groups.
Bioisosteric Replacement	Substituting a functional group with another that has similar physicochemical properties to improve potency or pharmacokinetic properties.	Replace the hydrazinyl group with a tri-substituted acylhydrazine to act as a tertiary amide bioisostere, potentially improving stability. nih.gov

Applications in Chemical Biology and Advanced Research Tools

Development as Molecular Probes and Biosensors

The structure of this compound is well-suited for the development of molecular probes and biosensors, leveraging the distinct reactive properties of both the boronic acid and hydrazine (B178648) components.

Boronic acids are Lewis acids that can form reversible covalent bonds with 1,2- and 1,3-diols, a common structural motif in many biological molecules, especially saccharides. nih.govrsc.org This interaction is the foundation for a multitude of sensors designed to detect carbohydrates, glycoproteins, and other cis-diol-containing species. nih.govmdpi.comnih.gov The binding event between a boronic acid and a diol can be transduced into a detectable signal, such as a change in fluorescence or an electrochemical response. rsc.orgnih.gov

The development of boronic acid-based sensors often involves integrating a reporter group (e.g., a fluorophore) whose properties are altered upon binding to the target analyte. rsc.org For instance, sensors can be designed where the fluorescence is quenched in the unbound state and enhanced upon binding to a diol-containing molecule. mdpi.com The specificity and affinity of these sensors can be finely tuned by modifying the chemical environment around the boronic acid group. rsc.org

Table 1: Principles of Boronic Acid-Based Fluorescent Sensing

Sensing Mechanism	Description	Potential Analytes
Fluorescence Enhancement	Binding to a diol analyte disrupts a photoinduced electron transfer (PET) process that quenches fluorescence in the unbound state, leading to an increase in signal. mdpi.com	Monosaccharides, Glycoproteins, Ribonucleic acids nih.govmdpi.com
Aggregation-Induced Emission (AIE)	The sensor is non-fluorescent in solution but becomes highly emissive upon aggregation induced by binding to a multivalent analyte.	Polysaccharides, Bacteria, Exosomes nih.gov

| Sandwich Boronate-Affinity | A target biomolecule is captured and then labeled with a boronic acid-functionalized signal probe (e.g., nanozyme, quantum dot), leading to signal amplification. mdpi.com | Glycated albumin, Glycoproteins mdpi.com |

This table outlines general principles of boronic acid sensors; specific performance data for (2-Hydrazinylthiazol-4-yl)boronic acid is not available.

The hydrazine moiety (-NHNH2) is a potent nucleophile that readily reacts with aldehydes and ketones to form stable hydrazone linkages. This reaction is a cornerstone of bioconjugation chemistry, used for labeling proteins, immobilizing enzymes, and assembling complex biomolecular structures. nih.gov The reaction is often rapid and can be performed in aqueous solutions under mild conditions, making it suitable for biological applications. researchgate.net

Recent advancements have combined hydrazine chemistry with ortho-carbonyl substituted phenylboronic acids, which has been shown to accelerate the rate of product formation by several orders of magnitude compared to reactions with simple aldehydes. nih.gov This approach can lead to the formation of stable boron-nitrogen heterocycles, such as diazaborines, providing a robust linkage for bioconjugates. nih.govresearchgate.net The presence of both a hydrazine group and a boronic acid on the same thiazole (B1198619) scaffold in (2-Hydrazinylthiazol-4-yl)boronic acid suggests its potential as a versatile crosslinker or labeling agent, capable of participating in both diol binding and hydrazone formation.

Functional Modulators of Biological Pathways

Boronic acids are recognized as a privileged structural motif in medicinal chemistry, largely due to their ability to act as inhibitors of various enzymes. The electrophilic boron atom can form reversible covalent bonds with nucleophilic residues in enzyme active sites. nih.gov

The primary mechanism of enzyme inhibition by boronic acids involves the formation of a stable, tetrahedral boronate complex with a key nucleophilic residue (often a serine) in the enzyme's active site. nih.govresearchgate.net This complex mimics the transition state of the enzyme-catalyzed reaction, leading to potent inhibition. dntb.gov.ua This strategy has been successfully employed to develop inhibitors for a wide range of enzymes.

Proteasome Inhibitors: Dipeptidyl boronic acids are potent and selective inhibitors of the proteasome, a key target in cancer therapy. The boron atom interacts with the active site threonine residue. dntb.gov.ua

Beta-Lactamase Inhibitors: Boronic acids can act as transition-state analog inhibitors of serine-β-lactamases, enzymes responsible for antibiotic resistance.

Other Peptidases: Many other peptidases and proteases that utilize a serine or threonine residue in their catalytic mechanism are targets for boronic acid inhibitors. researchgate.net

The thiazole ring in (2-Hydrazinylthiazol-4-yl)boronic acid can serve as a scaffold to present the boronic acid to the enzyme active site and can also participate in additional binding interactions, potentially enhancing potency and selectivity.

Beyond direct enzyme inhibition, boronic acids can modulate the function of other proteins. For example, boronic acid derivatives have been designed to interfere with protein-protein interactions or to bind to specific sites on a protein surface, thereby altering its activity or conformation. The ability of boronic acids to bind to cell-surface glycans can be used to target specific cells or to enhance the cellular uptake of therapeutic agents. researchgate.net

Applications in Material Science and Supramolecular Chemistry

The unique bonding capabilities of boronic acids make them valuable building blocks in material science and supramolecular chemistry. The reversible nature of the boronate ester bond allows for the creation of dynamic and stimuli-responsive materials. nih.gov

Boronic acid-containing polymers can be used to create hydrogels that respond to changes in pH or the presence of glucose. researchgate.netrsc.org These "smart" hydrogels have applications in drug delivery, tissue engineering, and sensing. nih.gov The self-healing properties of some boronic acid-based materials, where broken boronate ester bonds can reform, are of particular interest for creating robust and reusable materials. nih.gov

In supramolecular chemistry, the boronic acid moiety is a versatile hydrogen bond donor and acceptor, similar to a carboxylic acid. nih.gov This allows it to form well-defined, non-covalent assemblies with various co-formers, leading to the creation of exotic supramolecular architectures like helical chains and stacked layers. nih.gov The combination of the thiazole ring, hydrazine group, and boronic acid in one molecule offers multiple points for hydrogen bonding and other non-covalent interactions, suggesting that (2-Hydrazinylthiazol-4-yl)boronic acid could be a valuable synthon for constructing complex supramolecular structures.

Table 2: Compound Names Mentioned

Compound Name
(2-Hydrazinylthiazol-4-yl)boronic acid

Stimuli-Responsive Materials Utilizing Boronic Acid Chemistry

The field of "smart" materials, which can respond to external stimuli, has seen significant advancements through the use of boronic acid chemistry. Boronic acids, including derivatives like (2-Hydrazinylthiazol-4-yl)boronic acid, are pivotal in creating materials that can change their properties in response to specific environmental triggers. The core of this functionality lies in the reversible covalent interaction between boronic acids and cis-1,2- or -1,3-diols to form five- or six-membered cyclic boronate esters. nih.govresearchgate.netmsu.edu This dynamic equilibrium is sensitive to various stimuli, making boronic acid-functionalized polymers ideal for applications such as controlled drug delivery and self-healing hydrogels. nih.govresearchgate.netresearchgate.net

Key stimuli that modulate the behavior of boronic acid-based materials include:

pH: The equilibrium between the boronic acid and the boronate ester is highly pH-dependent. researchgate.net Boronic acids are weak Lewis acids that exist in an equilibrium between a neutral, trigonal planar form and an anionic, tetrahedral form. The anionic form binds more strongly with diols. Consequently, a change in pH can shift this equilibrium, leading to the formation or dissociation of boronate ester cross-links in a polymer network, thereby altering the material's properties, such as swelling or stiffness. researchgate.net

Saccharides (e.g., Glucose): Boronic acids exhibit a strong affinity for saccharides, which are abundant with diol groups. nih.gov This property is extensively exploited in the development of glucose-responsive systems. In such materials, a competitive binding mechanism is often employed. For instance, a boronic acid-functionalized hydrogel can be cross-linked with a diol-containing polymer. The introduction of glucose, a competing diol, will displace the original cross-linker, leading to the disassembly or swelling of the hydrogel. nih.gov This mechanism is a cornerstone for creating self-regulating insulin (B600854) delivery systems.

Reactive Oxygen Species (ROS): Boronic acids are susceptible to oxidation by ROS, such as hydrogen peroxide. This reaction converts the boronic acid group into a hydroxyl group, cleaving the boronate ester linkage. nih.gov This irreversible response can be harnessed to design drug delivery vehicles that release their payload specifically in environments with high oxidative stress, a characteristic of tumor microenvironments or sites of inflammation. nih.gov

Adenosine-5'-triphosphate (ATP): ATP, a molecule containing a ribose unit (a diol), can also act as a stimulus. Nanoparticles functionalized with boronic acids can be designed to release their cargo in response to high intracellular ATP concentrations by competing for binding to the boronic acid moieties. nih.gov

The specific structure of (2-Hydrazinylthiazol-4-yl)boronic acid, featuring a heterocyclic thiazole ring and a hydrazinyl group, offers additional potential for tuning these responsive properties. The electron-withdrawing or -donating nature of the thiazole ring can influence the pKa of the boronic acid, thereby altering the pH range of its responsiveness. Furthermore, the hydrazinyl group provides an additional site for pH-sensitive interactions or for forming other types of dynamic covalent bonds, such as hydrazones.

The table below summarizes the types of stimuli and the resulting responses in materials utilizing boronic acid chemistry.

Stimulus	Mechanism of Action	Resulting Material Response	Potential Application
pH Change	Shifts the equilibrium between the neutral trigonal boronic acid and the anionic tetrahedral boronate, affecting its affinity for diols. researchgate.net	Swelling/deswelling, gel-sol transition, controlled release of cargo.	pH-responsive drug delivery, environmental sensors.
Saccharides (Glucose)	Competitive binding of glucose molecules displaces diol cross-linkers, disrupting the material's network structure. nih.gov	Hydrogel degradation, release of encapsulated drugs (e.g., insulin).	Glucose-sensing platforms, self-regulated insulin delivery.
Reactive Oxygen Species (ROS)	Oxidation of the boronic acid to a phenol (B47542) derivative, leading to the irreversible cleavage of boronate ester bonds. nih.gov	Disassembly of nanoparticles, release of therapeutic agents.	Targeted drug delivery to cancerous tissues or inflamed sites.
ATP	The diol group on the ribose part of ATP competes for binding with the boronic acid, disrupting existing boronate ester linkages. nih.gov	Disintegration of nanocarriers, release of encapsulated molecules.	Intracellular drug delivery.

Dynamic Combinatorial Libraries and Self-Assembly Processes

Dynamic Covalent Chemistry (DCC) is a powerful strategy that utilizes reversible reactions to generate libraries of molecules that can adapt their constitution in response to a template. semanticscholar.org This approach, leading to Dynamic Combinatorial Libraries (DCLs), allows the target itself to select and amplify the most effective binder from a mixture of interchanging building blocks. semanticscholar.orgrsc.org The reversible formation of boronate esters from boronic acids and diols is a cornerstone of DCC due to its biocompatibility and tunable dynamics. rsc.orgrsc.org

In a typical boronate ester-based DCL, a boronic acid scaffold is mixed with a set of diol building blocks. semanticscholar.org The components react reversibly to form a library of different boronate esters. When a biological target (like a protein) is introduced, it selectively binds to and stabilizes its preferred ligand from the library. This binding event shifts the entire system's equilibrium, resulting in the amplification of the best-fitting molecule, which can then be identified and isolated. semanticscholar.org

The (2-Hydrazinylthiazol-4-yl)boronic acid molecule is particularly interesting for DCC because it possesses two distinct functional groups capable of forming dynamic covalent bonds:

The Boronic Acid Group: Forms reversible boronate esters with diols. rsc.org

The Hydrazinyl Group: Reacts reversibly with aldehydes or ketones to form hydrazones. rsc.org

The presence of these two functionalities allows for the construction of more complex, multi-dynamic libraries where both boronate ester and hydrazone exchange can occur simultaneously. rsc.orgnih.gov This dual reactivity expands the chemical space that can be explored, potentially leading to the discovery of highly specific and potent ligands for biological targets.

Beyond DCLs, the directional and reversible nature of the boronic acid-diol interaction is a powerful tool for molecular self-assembly. msu.edursc.org This interaction can be used to construct a wide array of ordered supramolecular structures, including discrete macrocycles, molecular cages, and extended porous polymers known as Covalent Organic Frameworks (COFs). rsc.org The reversibility of the boronate ester bond allows for "error-checking" during the assembly process, ensuring that the most thermodynamically stable, well-ordered structure is formed. researchgate.net The thiazole ring within (2-Hydrazinylthiazol-4-yl)boronic acid could further contribute to these self-assembly processes through non-covalent interactions, such as hydrogen bonding or π-stacking, providing an additional layer of structural control.

The table below outlines the key principles of using boronic acids in DCLs and self-assembly.

Concept	Principle	Key Components	Outcome
Dynamic Combinatorial Libraries (DCLs)	Reversible reactions (boronate esterification, hydrazone formation) generate a library of compounds whose composition is dictated by thermodynamic stability. semanticscholar.orgrsc.org	Boronic acids, diols, aldehydes/ketones, hydrazines.	Amplification and identification of the strongest binder for a given biological target.
Molecular Self-Assembly	Directional, reversible covalent bonds (boronate esters) guide building blocks into forming thermodynamically stable, ordered structures. msu.edursc.org	Boronic acids (often di- or tri-topic), poly-diol linkers.	Formation of macrocycles, polymers, hydrogels, and porous organic frameworks.

Computational and Theoretical Investigations

Quantum Chemical Calculations (e.g., Density Functional Theory (DFT) Studies)

Quantum chemical calculations, particularly Density Functional Theory (DFT), are powerful tools for investigating the intrinsic properties of molecules. researchgate.netresearchgate.net These methods have been effectively used to study various structural, molecular, and spectral properties of heterocyclic compounds, including thiazole (B1198619) derivatives. researchgate.net

DFT calculations are employed to determine the most stable three-dimensional arrangement of atoms in (2-Hydrazinylthiazol-4-yl)boronic acid (its molecular geometry) and to understand its electronic characteristics. lodz.plnih.gov

Molecular Geometry: The process begins with geometry optimization, where the molecule's structure is computationally adjusted to find the lowest energy state. nih.gov For (2-Hydrazinylthiazol-4-yl)boronic acid, this would involve determining key bond lengths, bond angles, and dihedral angles. Theoretical calculations for similar heterocyclic compounds have successfully predicted these parameters. researchgate.netdergipark.org.tr The planarity of the thiazole ring and the orientation of the hydrazinyl and boronic acid groups are critical aspects defined by these calculations.

Electronic Properties: Key electronic properties are derived from the analysis of the molecule's frontier molecular orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). researchgate.net

HOMO and LUMO: The energy of the HOMO indicates the molecule's ability to donate electrons, while the LUMO energy reflects its electron-accepting capability. researchgate.netresearchgate.net In thiazole derivatives, the HOMO is often delocalized over the thiazole and adjacent rings, and the LUMO is similarly spread across the molecule. researchgate.net

Energy Gap (ΔE): The difference between the HOMO and LUMO energies (the HOMO-LUMO gap) is a crucial indicator of the molecule's chemical reactivity and kinetic stability. nih.gov A larger energy gap suggests higher stability and lower reactivity. nih.gov

Molecular Electrostatic Potential (MEP): MEP maps visualize the electrostatic potential on the molecule's surface, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions. This is vital for predicting how the molecule will interact with biological targets.

Below is a hypothetical data table of predicted quantum chemical parameters for (2-Hydrazinylthiazol-4-yl)boronic acid, based on typical values for similar molecules studied via DFT at the B3LYP/6-311++G(d,p) level. researchgate.net

Parameter	Predicted Value	Significance
EHOMO	-6.5 eV	Electron-donating capacity
ELUMO	-1.8 eV	Electron-accepting capacity
Energy Gap (ΔE)	4.7 eV	Chemical reactivity and stability
Ionization Potential (I)	6.5 eV	Energy required to remove an electron
Electron Affinity (A)	1.8 eV	Energy released when an electron is added
Electronegativity (χ)	4.15 eV	Tendency to attract electrons
Chemical Hardness (η)	2.35 eV	Resistance to change in electron distribution
Dipole Moment (µ)	3.2 Debye	Polarity and intermolecular interactions

Note: These values are illustrative and would require specific DFT calculations for (2-Hydrazinylthiazol-4-yl)boronic acid for confirmation.

Boronic acids are known for their ability to form reversible covalent bonds with diols, a reaction that is central to their use in sensors and as enzyme inhibitors. researchgate.net DFT calculations can elucidate the mechanism of such reactions for (2-Hydrazinylthiazol-4-yl)boronic acid. researchgate.net

The reaction between a boronic acid and a diol in an aqueous solution can proceed through two main pathways: one involving the neutral boronic acid and the other involving the negatively charged boronate ion. researchgate.net DFT can be used to model the energy profiles of these pathways, identifying the transition state structures and calculating their activation energies. This analysis helps in understanding the kinetics and thermodynamics of the formation of boronate esters, which is crucial for predicting the compound's binding affinity to biological targets containing diol motifs, such as saccharides. researchgate.netnih.gov

Molecular Docking and Dynamics Simulations

Molecular docking and dynamics simulations are computational techniques used to predict how a molecule (ligand) interacts with a biological target, typically a protein.

Molecular docking predicts the preferred orientation of a ligand when bound to a protein's active site. This is critical for understanding the potential of (2-Hydrazinylthiazol-4-yl)boronic acid as an enzyme inhibitor. Boronic acids are known to interact with nucleophilic amino acid residues like serine, histidine, and lysine in enzyme active sites. nih.gov

Docking Studies: In a typical docking study, the 3D structure of a target protein is obtained from a database like the Protein Data Bank. The (2-Hydrazinylthiazol-4-yl)boronic acid molecule is then computationally placed into the protein's binding site in various conformations. A scoring function estimates the binding affinity for each pose.

Studies on other boronic acid derivatives have shown specific interactions. For example, docking of boronic acid derivatives into the urokinase-type plasminogen activator (uPA) revealed interactions where the boronic acid's OH groups formed hydrogen bonds with residues like HIS57 and SER214, while other parts of the molecule interacted with residues such as ASP189 and TRP215. biorxiv.org For (2-Hydrazinylthiazol-4-yl)boronic acid, similar interactions would be expected, with the boronic acid group acting as a key pharmacophore.

The table below illustrates potential interactions predicted from a hypothetical docking study of (2-Hydrazinylthiazol-4-yl)boronic acid with a serine protease.

Functional Group of Ligand	Interacting Amino Acid	Type of Interaction	Predicted Distance (Å)
Boronic Acid (-B(OH)2)	Serine (SER195)	Covalent Bond	~1.5
Boronic Acid (-OH)	Histidine (HIS57)	Hydrogen Bond	~2.8
Thiazole Ring (Sulfur)	Glycine (GLY193)	van der Waals	~3.5
Hydrazinyl Group (-NH2)	Aspartic Acid (ASP102)	Hydrogen Bond / Salt Bridge	~3.0

Conformational analysis explores the different spatial arrangements (conformations) of a molecule that can be achieved through the rotation of single bonds. The mechanically active part of boronic acid derivatives is often the –B(OH)₂ group, which can exhibit various motions like swinging and rocking. dergipark.org.tr Molecular dynamics (MD) simulations can be used to study these conformational changes over time, providing a dynamic picture of the molecule's behavior in a biological environment, such as in solution or within a protein's binding site. This analysis helps to understand the flexibility of the molecule and identify the most stable and biologically relevant conformations.

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR is a computational modeling method that aims to find a statistical relationship between the chemical structures of a series of compounds and their biological activity. nih.gov

For a series of (2-Hydrazinylthiazol-4-yl)boronic acid derivatives, a QSAR model could be developed to predict their inhibitory activity against a specific enzyme. The process involves:

Data Set Collection: A set of derivatives with experimentally measured biological activities is compiled.

Descriptor Calculation: Various molecular descriptors (physicochemical properties) are calculated for each molecule. These can include electronic descriptors (from DFT), topological descriptors (e.g., Wiener index), and spatial descriptors. researchgate.net

Model Development: Statistical methods, such as Multiple Linear Regression (MLR), are used to build an equation that correlates the descriptors with the observed activity. researchgate.net

Validation: The model's predictive power is rigorously tested.

Predictive Models for Compound Efficacy and Selectivity

Predictive modeling, particularly through Quantitative Structure-Activity Relationship (QSAR) studies and molecular docking simulations, plays a pivotal role in forecasting the biological activity of novel compounds. These models are built on the principle that the biological effect of a compound is directly related to its molecular structure and physicochemical properties.

Quantitative Structure-Activity Relationship (QSAR)

QSAR models establish a mathematical correlation between the chemical structure of a series of compounds and their biological activity. For thiazole-containing compounds, QSAR studies have been instrumental in predicting their potential as inhibitors for various enzymes. For instance, a study on thiazole analogues as α-glucosidase inhibitors developed a robust QSAR model with high predictive power (R² = 0.906134). researchgate.netufv.br Such models often utilize a range of molecular descriptors, including topological, electronic, geometric, and physicochemical properties, to build a predictive equation. In a study of thiazole derivatives as PIN1 inhibitors, descriptors such as molar refractivity (MR), the logarithm of the partition coefficient (LogP), the energy of the lowest unoccupied molecular orbital (ELUMO), and the Balaban index (J) were found to be significant in predicting activity. imist.ma

These findings suggest that a QSAR model for (2-Hydrazinylthiazol-4-yl)boronic acid and its derivatives could be developed to predict their efficacy against a specific biological target. The descriptors would likely include those related to the molecule's size, lipophilicity, and electronic properties, which are influenced by the thiazole ring, the hydrazinyl group, and the boronic acid moiety.

Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. This method is widely used to understand the interactions between a ligand (potential drug) and its protein target at the atomic level. For various thiazole derivatives, docking studies have successfully elucidated binding modes and identified key interactions within the active sites of target proteins. nih.govnih.gov

For example, in the context of anti-hepatic cancer agents, docking studies of new heterocycles linked to a thiazole core revealed interactions with key amino acid residues like Ser95, Glu138, and Arg96. nih.gov Similarly, docking studies of fluorinated hydrazinylthiazole derivatives against α-amylase showed various interactions, including pi-pi stacking, hydrogen bonding, and van der Waals forces, which correlated with their inhibitory activity. nih.gov Given that the boronic acid group is known to form reversible covalent bonds with serine residues in the active sites of some enzymes, molecular docking would be a particularly powerful tool to predict the binding affinity and selectivity of (2-Hydrazinylthiazol-4-yl)boronic acid.

Table 1: Key Descriptors in QSAR Models for Thiazole Analogs and Their Potential Relevance to (2-Hydrazinylthiazol-4-yl)boronic acid.

Descriptor Type	Specific Descriptor Example	Potential Influence on Activity	Relevance to (2-Hydrazinylthiazol-4-yl)boronic acid
Physicochemical	LogP (Lipophilicity)	Affects membrane permeability and target accessibility.	The combination of the polar boronic acid and hydrazinyl groups with the thiazole ring will determine the overall lipophilicity.
Electronic	ELUMO (Energy of Lowest Unoccupied Molecular Orbital)	Relates to the molecule's ability to accept electrons and participate in charge-transfer interactions.	The electron-withdrawing or -donating nature of substituents on the thiazole ring would modulate this property.
Steric	Molar Refractivity (MR)	Reflects the volume of the molecule and its polarizability.	Modifications to the hydrazinyl or boronic acid groups would alter the steric profile and influence binding.
Topological	Wiener Index	Describes the branching of the molecular skeleton.	Changes in the substitution pattern on the thiazole ring would be captured by this descriptor.

Identification of Key Structural Descriptors for Desired Activity

The identification of key structural descriptors is a direct outcome of computational investigations and is fundamental to the rational design of more potent and selective analogs. For compounds containing a thiazole ring, several structural features have been consistently linked to their biological activity.

Influence of Substituents on the Thiazole Ring

The nature and position of substituents on the thiazole ring are critical determinants of biological activity. For instance, in a series of fluorinated hydrazinylthiazole derivatives, the position of the trifluoromethyl group on an associated aromatic ring significantly impacted the antiglycation potential. nih.gov Similarly, in another study, the presence of electron-donating or electron-withdrawing groups on a phenyl ring attached to the thiazole moiety influenced the docking energy and, consequently, the predicted anti-cancer activity. nih.gov These findings underscore the importance of the electronic environment of the thiazole ring.

For (2-Hydrazinylthiazol-4-yl)boronic acid, the hydrazinyl group at the 2-position and the boronic acid at the 4-position are the primary functional groups. However, modifications at the 5-position of the thiazole ring, or on the hydrazinyl nitrogen, could be explored to fine-tune the compound's activity.

The Role of the Boronic Acid Moiety

The boronic acid group is a key pharmacophore in several approved drugs and clinical candidates. Its ability to form a stable, yet reversible, tetrahedral boronate complex with the hydroxyl group of serine residues in enzyme active sites is a primary mechanism of action for many boronic acid-based inhibitors. The acidity of the boronic acid, which can be modulated by substituents on the thiazole ring, will influence the equilibrium of this interaction and, therefore, the compound's potency.

The Hydrazinyl Linker

Table 2: Key Structural Descriptors and Their Predicted Impact on the Activity of (2-Hydrazinylthiazol-4-yl)boronic acid.

Structural Descriptor	Potential Role in Biological Activity	Predicted Impact
Thiazole Ring	Core scaffold for functional group presentation and can engage in pi-pi stacking interactions.	Provides a rigid framework and influences the electronic properties of the attached functional groups.
Hydrazinyl Group (at C2)	Acts as a hydrogen bond donor and acceptor; influences molecular conformation.	Crucial for anchoring the molecule in the active site through hydrogen bonds.
Boronic Acid Group (at C4)	Forms reversible covalent bonds with serine residues in enzyme active sites.	Likely the primary determinant of inhibitory potency against serine proteases or other relevant enzymes.
Substituents at C5	Can modulate steric and electronic properties of the molecule.	Introduction of small, lipophilic groups could enhance binding affinity by occupying hydrophobic pockets.
Overall Molecular Geometry	Determines the fit of the molecule into the binding site of the target protein.	A relatively planar conformation may be favored for optimal interaction with the active site.

Future Research Directions and Translational Potential in Academic Contexts

Novel Synthetic Routes and Sustainable Chemistry Approaches

Future synthetic research on (2-Hydrazinylthiazol-4-yl)boronic acid is likely to focus on the development of efficient, environmentally benign, and scalable methods. Current synthetic strategies for similar compounds often involve multi-step processes that may not be optimal in terms of atom economy or environmental impact.

Key areas for development include:

Multicomponent Reactions (MCRs): One-pot MCRs are a powerful tool in organic synthesis for creating complex molecules from simple starting materials in a single step. researchgate.net Future research could focus on developing a one-pot, three-component reaction involving a suitable carbonyl compound, thiosemicarbazide (B42300), and a borylated α-halo-ketone to directly generate the target molecule or its immediate precursors. researchgate.net This approach would significantly improve efficiency and reduce waste.

Green Solvents and Catalysts: A shift towards sustainable chemistry will drive the exploration of green solvents like water, ethanol, or deep eutectic solvents for the synthesis of hydrazinylthiazoles. researchgate.netbepls.com Furthermore, the use of recyclable, heterogeneous catalysts, such as graphene oxide or chitosan-based biocatalysts, could offer an eco-friendly alternative to traditional homogeneous catalysts. researchgate.netmdpi.comnih.gov

Flow Chemistry: The application of flow chemistry could enable the continuous and scalable production of (2-Hydrazinylthiazol-4-yl)boronic acid. This methodology offers precise control over reaction parameters, leading to higher yields, improved safety, and easier purification.

Late-Stage Borylation: Developing methods for the late-stage introduction of the boronic acid group onto a pre-formed 2-hydrazinylthiazole (B183971) scaffold would be highly valuable for creating a library of analogues for structure-activity relationship (SAR) studies. This could involve C-H activation and borylation techniques.

A comparative overview of potential synthetic strategies is presented in Table 1.

Synthetic Strategy	Potential Advantages	Key Research Focus
Multicomponent Reactions	High atom economy, reduced number of steps, operational simplicity	Optimization of reaction conditions, catalyst development, substrate scope expansion
Green Chemistry Approaches	Reduced environmental impact, use of renewable resources, improved safety	Identification of suitable green solvents and catalysts, catalyst recyclability studies
Flow Chemistry	Scalability, precise reaction control, enhanced safety, potential for automation	Reactor design, optimization of flow parameters, integration with purification
Late-Stage Functionalization	Rapid generation of analogues, diversification of molecular scaffolds	Development of selective C-H borylation methods for thiazole (B1198619) rings

Exploration of New Biological Targets and Underlying Mechanisms of Action

The hybrid structure of (2-Hydrazinylthiazol-4-yl)boronic acid suggests a range of potential biological activities. Hydrazinylthiazole derivatives have been reported to possess diverse pharmacological properties, including anticancer, antidiabetic, and anti-inflammatory effects. nih.govmdpi.comnih.gov The boronic acid moiety is known for its ability to form reversible covalent bonds with active site serine or threonine residues in enzymes, a mechanism famously exploited by the proteasome inhibitor bortezomib. nih.govwikipedia.org

Future research in this area should focus on:

Enzyme Inhibition: A primary area of investigation should be the screening of (2-Hydrazinylthiazol-4-yl)boronic acid against various classes of enzymes, particularly serine proteases, threonine kinases, and metallo-β-lactamases, where boronic acids have shown inhibitory activity.

Anticancer and Antimicrobial Activity: Given the known anticancer and antimicrobial properties of both thiazole and boronic acid-containing compounds, the target molecule should be evaluated for its efficacy against a panel of cancer cell lines and pathogenic microbes. mdpi.comnih.govrsc.org Mechanistic studies could explore its potential to induce apoptosis, inhibit cell cycle progression, or disrupt microbial cell wall synthesis.

Antiglycation and Antidiabetic Potential: Certain hydrazinylthiazole derivatives have shown promise as antiglycating agents, which is relevant to the management of diabetes. nih.gov The potential of (2-Hydrazinylthiazol-4-yl)boronic acid to inhibit the formation of advanced glycation end products (AGEs) warrants investigation.

A summary of potential biological targets is provided in Table 2.

Potential Biological Target Class	Rationale	Potential Therapeutic Area
Serine/Threonine Proteases and Kinases	Boronic acid's ability to form reversible covalent bonds with serine/threonine residues. wikipedia.org	Oncology, Inflammation, Infectious Diseases
Metallo-β-lactamases	Boronic acids are known inhibitors of these bacterial resistance enzymes.	Infectious Diseases
EGFR Tyrosine Kinase	Thiazole derivatives have been identified as inhibitors of EGFR. mdpi.com	Oncology
Advanced Glycation End Product (AGE) Formation	Hydrazinylthiazoles have demonstrated antiglycation activity. nih.gov	Diabetes and related complications

Integration into Complex Chemical Systems and Multi-Component Assemblies

The unique chemical properties of (2-Hydrazinylthiazol-4-yl)boronic acid make it an attractive building block for the construction of more complex chemical systems and supramolecular assemblies.

Potential avenues for exploration include:

Supramolecular Chemistry: The boronic acid group can form reversible covalent bonds with diols, a property that is widely used in the development of sensors and self-assembling systems. wikipedia.org The hydrazinyl moiety can participate in the formation of dynamic covalent hydrazone linkages. nih.gov The combination of these two functionalities could be exploited to create stimuli-responsive gels, polymers, or nanostructures that respond to changes in pH or the presence of specific saccharides.

Coordination Chemistry: The nitrogen and sulfur atoms of the thiazole ring, along with the hydrazinyl group, can act as ligands for metal ions. This could be utilized to construct metal-organic frameworks (MOFs) or coordination polymers with interesting catalytic or material properties.

Dynamic Combinatorial Libraries: The reversible nature of both boronate ester and hydrazone formation makes (2-Hydrazinylthiazol-4-yl)boronic acid an ideal component for dynamic combinatorial libraries. These libraries can be used to identify novel receptors for specific molecular targets.

Development of Advanced Research Tools and Methodologies for Chemical Biology

Beyond its direct therapeutic potential, (2-Hydrazinylthiazol-4-yl)boronic acid could be developed into sophisticated tools for chemical biology research. The unique reactivity of its functional groups allows for a variety of applications in sensing, imaging, and molecular recognition. nih.govnih.gov

Future research in this domain could involve:

Fluorescent Probes: The thiazole nucleus is a component of fluorescent dyes like Thiazole Orange. mdpi.comnih.gov By conjugating a fluorophore to the (2-Hydrazinylthiazol-4-yl)boronic acid scaffold, it may be possible to create fluorescent probes for the detection of saccharides, glycoproteins, or specific enzymes. researchgate.netnih.gov The boronic acid would serve as the recognition element, and its interaction with the target could modulate the fluorescence output.

Saccharide Sensing: Boronic acids are well-established as synthetic receptors for saccharides due to their ability to form cyclic boronate esters with cis-diols. researchgate.net (2-Hydrazinylthiazol-4-yl)boronic acid could be incorporated into sensor systems for monitoring glucose levels or for labeling specific glycoproteins on cell surfaces.

Activity-Based Probes: The reactive nature of the boronic acid could be harnessed to design activity-based probes for identifying and profiling the activity of certain enzyme classes in complex biological samples.

Probes for Reactive Oxygen Species (ROS): Boronate-based probes are emerging as effective tools for detecting biological oxidants like hydrogen peroxide and peroxynitrite. frontiersin.org The specific electronic properties of the hydrazinylthiazole system might be leveraged to develop novel probes for studying oxidative stress.

The potential applications in chemical biology are summarized in Table 3.

Application Area	Underlying Principle	Potential Research Impact
Fluorescent Probes	Modulation of fluorescence upon target binding to the boronic acid or hydrazinyl group. mdpi.comnih.gov	Real-time imaging of biomolecules (e.g., saccharides, enzymes) in living cells.
Saccharide Recognition	Reversible covalent bond formation between the boronic acid and cis-diols of saccharides. researchgate.net	Development of new glucose sensors and tools for glycobiology research.
Activity-Based Probes	Covalent modification of enzyme active sites by the boronic acid moiety.	Profiling enzyme activity in health and disease.
ROS Detection	Oxidation of the carbon-boron bond by reactive oxygen species. frontiersin.org	New tools for studying redox biology and oxidative stress-related pathologies.

Q & A

Q. What synthetic strategies are effective for preparing (2-hydrazinylthiazol-4-yl)boronic acid and its derivatives?

The synthesis typically involves multi-step protocols, including:

• Thiazole ring formation : Condensation of thioamides with α-halo ketones or via Hantzsch thiazole synthesis.
• Boronic acid introduction : Suzuki-Miyaura cross-coupling or lithiation-borylation using pinacol boronate esters. Optimize solvent choice (e.g., THF or DMF) and catalysts (e.g., Pd(PPh₃)₄) to enhance yields .
• Hydrazine functionalization : Post-synthetic modification via nucleophilic substitution or condensation with hydrazine derivatives under controlled pH and temperature .
  Characterization : Confirm structure via $^1H$/$^{13}C$-NMR, FT-IR (B-O stretching ~1340 cm$^{-1}$), and LC-MS/MS to verify purity and detect intermediates .

Q. How can researchers characterize the binding kinetics of (2-hydrazinylthiazol-4-yl)boronic acid with diols or biomolecules?

• Stopped-flow fluorescence : Measure real-time binding kinetics (e.g., $k_{on}$, $k_{off}$) with diols like fructose or glycoproteins. Use boronic acid-diol pairs to determine rate constants, which correlate with thermodynamic affinities .
• Surface plasmon resonance (SPR) : Immobilize the compound on carboxymethyl dextran-coated surfaces to study glycoprotein interactions. Adjust buffer systems (e.g., borate buffer) to minimize non-specific binding .

Q. What analytical techniques are suitable for detecting boronic acid impurities in drug substances?

• LC-MS/MS in MRM mode : Quantify impurities (e.g., carboxy phenyl boronic acid) at <1 ppm levels without derivatization. Use columns like C18 with mobile phases containing 0.1% formic acid for optimal separation .
• Derivatization with pinacol : Stabilize boronic acids as bis-TMS esters for GC-MS analysis, though hydrolysis sensitivity requires rapid handling .

Advanced Research Questions

Q. How does (2-hydrazinylthiazol-4-yl)boronic acid modulate enzyme activity or protein interactions in therapeutic contexts?

• Proteasome inhibition : The boronic acid moiety binds catalytic threonine residues in proteasomes, disrupting protein degradation. Use MALDI-MS to track peptide-boronic acid adducts and SPR to quantify binding affinities (~nM range) .
• Glycoprotein targeting : The compound forms reversible esters with cell-surface glycans (e.g., sialic acid). Competitive assays with 2,3-butanedione can validate specificity .

Q. What methodologies optimize reaction conditions for Suzuki-Miyaura cross-coupling involving this boronic acid?

• Design of experiments (DoE) : Screen variables (aryl halide, ligand, solvent) using mixed-integer optimization. For example, Pd(OAc)₂ with SPhos ligand in THF/water at 80°C maximizes yield .
• Kinetic profiling : Track reaction progress via $^{11}B$-NMR to identify intermediates and optimize catalyst loading (typically 2-5 mol%) .

Q. How can photoresponsive boronic acid systems be engineered for controlled drug release?

• Azobenzene-boronic acid conjugates : Use visible light (e.g., 450 nm) to isomerize the azo group, enhancing diol binding by 20-fold. Incorporate into hydrogels for light-triggered stiffness modulation .
• Competitive displacement assays : Pair with redox-active polymers (e.g., poly-nordihydroguaiaretic acid) to enable reusable glucose sensors. Monitor displacement via electrochemical impedance .

Q. What computational approaches predict the mutagenic potential or pharmacokinetics of this compound?

• QSAR modeling : Train models on boronic acid libraries to predict Ames test outcomes. Focus on structural alerts (e.g., nitro groups adjacent to boron) .
• Molecular docking : Simulate interactions with tubulin (PDB: 1SA0) to rationalize anticancer activity. Compare binding modes with combretastatin A-4 derivatives .

Q. How do non-covalent interactions influence the selectivity of this boronic acid in glycoprotein sensing?

• Secondary interaction mapping : Use SPR to differentiate specific (diol binding) vs. non-specific (electrostatic/hydrophobic) interactions. For example, RNAse B binding is pH-dependent, while avidin requires high-salt buffers to reduce interference .
• Buffer optimization : Tris-borate buffers (pH 8.5) enhance selectivity by suppressing protonation of competing amine groups .